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Compound of Interest

6-chloro-N-(2-ethylhexyl)pyrimidin-
Compound Name:

4-amine
CAS No.: 1692395-63-3
Cat. No.: B1474750

Get Quote

\ J

Strategic Scaffold for Lipophilic Pyrimidine Synthesis
Executive Summary

The 2-ethylhexyl derivative of 4-amino-6-chloropyrimidine acts as a "lipophilic anchor” in
medicinal chemistry. By functionalizing the polar chloropyrimidine core with a branched 2-
ethylhexyl chain, researchers significantly alter the physicochemical profile of the molecule,
enhancing solubility in organic solvents and improving cell membrane permeability (LogP
modulation).

This guide serves as a protocol for the synthesis, characterization, and downstream utilization
of this intermediate.

Chemical Identity & Physicochemical Profile
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Property

Specification

Systematic Name

N-(2-ethylhexyl)-6-chloropyrimidin-4-amine

Common Name

4-Chloro-6-(2-ethylhexylamino)pyrimidine

Not widely listed; treat as Custom Synthesis

CAS Number

Target
Molecular Formula C12H20CIN3
Molecular Weight 241.76 g/mol

Core Scaffold

4,6-Dichloropyrimidine (Precursor)

Physical State

Viscous Oil or Low-melting Waxy Solid
(Predicted due to branched alkyl chain

disruption of crystal packing)

Solubility

High: DCM, Ethyl Acetate, DMSO, EthanolLow:
Water

Predicted LogP

~4.2 — 4.8 (Highly Lipophilic)

pKa (Calculated)

~3.5 (Pyridine-like nitrogen), ~13 (Secondary

amine)

Structural Analysis

The molecule features three distinct functional zones:
e The Pyrimidine Core: Electron-deficient aromatic ring.

e The C6-Chlorine: A reactive handle for nucleophilic aromatic substitution (SNAr), enabling
further derivatization.

e The N4-(2-Ethylhexyl) Tail: A steric, lipophilic group that improves solubility in non-polar
media and hinders metabolic degradation at the nitrogen.

Synthesis & Manufacturing Protocol
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The most robust route to this derivative is the Nucleophilic Aromatic Substitution (SNAr) of 4,6-
dichloropyrimidine with 2-ethylhexylamine.

Reaction Mechanism

The reaction proceeds via the addition-elimination mechanism. The electron-withdrawing
nitrogen atoms in the pyrimidine ring activate the C4/C6 positions, making them susceptible to
nucleophilic attack by the amine.

Step-by-Step Synthesis Protocol

Reagents:

Substrate: 4,6-Dichloropyrimidine (1.0 eq)

Nucleophile: 2-Ethylhexylamine (1.05 eq)

Base: Triethylamine (TEA) or Diisopropylethylamine (DIPEA) (1.2 eq)

Solvent: Ethanol (EtOH) or Isopropanol (IPA)

Temperature: 0°C to Room Temperature (Strict control required)
Procedure:

» Dissolution: Dissolve 4,6-dichloropyrimidine in Ethanol (5 mL/g) in a round-bottom flask. Cool
the solution to 0°C using an ice bath. Critical: Low temperature prevents double substitution
(formation of the diamine).

e Addition: Mix 2-ethylhexylamine with the base (TEA) in a separate funnel. Add this mixture
dropwise to the pyrimidine solution over 30 minutes, maintaining internal temperature < 5°C.

e Reaction: Allow the mixture to warm to room temperature (20-25°C) and stir for 4—6 hours.
Monitor via TLC (Hexane:EtOAc 4:1) or LC-MS.

e Quench & Workup: Evaporate the solvent under reduced pressure. Resuspend the residue
in Ethyl Acetate and wash with water (2x) and brine (1x) to remove the hydrochloride salt.
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 Purification: Dry the organic layer over Na2SO4 and concentrate. If necessary, purify via flash
column chromatography (Silica gel, 0-20% EtOAc in Hexane).

Process Visualization (DOT Diagram)

4,6-Dichloropyrimidine - HCl N-(2-ethylhexyl)-6-chloropyrimidin-4-amine
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Caption: SNAr pathway favoring mono-substitution at 0°C. Elevated temperatures risk bis-
substitution.

Reactivity & Downstream Applications

The 2-ethylhexyl derivative is rarely the final product; it is a scaffold. The remaining chlorine
atom at the C6 position is highly reactive, allowing for the construction of complex libraries.

Key Transformations
e Amination (2nd SNAr): Reaction with ammonia or primary amines yields 2,4-

diaminopyrimidines (analogous to Minoxidil or Pyrimethamine).

e Suzuki-Miyaura Coupling: Reaction with aryl boronic acids replaces the Cl with an aryl
group, common in kinase inhibitor synthesis (e.g., CDK, EGFR inhibitors).

» Alkoxylation: Reaction with sodium alkoxides yields ether derivatives.

Application Logic

o Why 2-Ethylhexyl? The branched chain disrupts crystal lattice packing, often turning
insoluble crystalline drugs into oils or amorphous solids, drastically improving solubility in
lipid-based formulations (SEDDS).
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e Agrochemicals: Used in fungicides where lipophilicity ensures rainfastness and leaf cuticle

penetration.

Analytical Characterization

To validate the identity of the synthesized derivative, the following spectral signatures must be

confirmed.

Technique

Expected Signature

Interpretation

1H NMR (CDCls)

0 8.3 ppm (s, 1H): H-2

(Pyrimidine)d 6.4 ppm (s, 1H):

H-5 (Pyrimidine)d 5.2 ppm (br
s, 1H): NHd 3.1 ppm (m, 2H):
N-CH:z (Methylene)d 0.8-1.4
ppm (m, 15H): 2-Ethylhexyl

chain

The distinct multiplets in the
aliphatic region (0.8-1.4 ppm)
confirm the incorporation of the
2-ethylhexyl group. The singlet
at ~6.4 ppm confirms the
retention of the pyrimidine ring

protons.

A characteristic 3:1 intensity
ratio for the M and M+2 peaks

LC-MS (ESI+) [M+H]* =242.1/244.1 )
confirms the presence of one
Chlorine atom.
o ) The product will be significantly
Retention time shift > 4,6- )
HPLC more retained on C18 columns

dichloropyrimidine

due to the lipophilic tail.

Safety & Handling (MSDS Highlights)

e Hazards: The compound is an Irritant (Skin/Eye) and a potential Skin Sensitizer.

e Handling: Use nitrile gloves. The 2-ethylhexyl chain increases skin absorption; avoid direct

contact.

o Storage: Store at 2—8°C under inert gas (Argon/Nitrogen). The secondary amine is prone to

oxidation over long periods.

o Reactivity: Incompatible with strong oxidizing agents and strong acids.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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